Cas no 2229387-54-4 (2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole)

• Product Name: 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole
• CAS No: 2229387-54-4
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6000917
• PubChem ID: 165865230
• Update Time: 2025-05-20

2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole
• 2229387-54-4
• EN300-1749892

• Inchi： 1S/C8H12N2OS/c1-6-10-5-8(12-6)11-7-2-3-9-4-7/h5,7,9H,2-4H2,1H3
• InChI Key： OZFDYZVCLRUFPV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1OC1CNCC1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole

Professional Introduction to Compound with CAS No. 2229387-54-4 and Product Name: 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole

The compound with CAS No. 2229387-54-4 and the product name 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of a thiazole core, combined with a pyrrolidine moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The structural framework of 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole incorporates both pharmacophoric elements that can interact with biological targets. Specifically, the methyl group at the 2-position and the pyrrolidin-3-yloxy substituent at the 5-position contribute to its unique chemical and pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of incorporating nitrogen-containing heterocycles into drug candidates. The pyrrolidine ring in this compound not only enhances its solubility but also provides a site for hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that can effectively bind to proteins and enzymes involved in disease pathways.

The thiazole core is another critical component of this compound, offering multiple sites for functionalization. Thiazole derivatives have been extensively studied for their ability to modulate various biological processes. For instance, some thiazole-based compounds have shown promise in inhibiting enzymes such as dihydrofolate reductase (DHFR) and thiamine pyrophosphate synthase (TPPS), which are implicated in cancer and metabolic disorders, respectively.

One of the most exciting aspects of 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole is its potential as a scaffold for developing novel therapeutic agents. The combination of the thiazole and pyrrolidine moieties allows for structural modifications that can fine-tune its pharmacological properties. Researchers have been exploring various synthetic strategies to derive analogs of this compound with enhanced bioactivity and reduced toxicity.

In terms of mechanism of action, preliminary studies suggest that this compound may interact with specific receptors or enzymes by leveraging its structural features. The methyl group could serve as a hydrophobic anchor, while the pyrrolidin-3-yloxy moiety could form hydrogen bonds or engage in π-stacking interactions. These interactions are crucial for achieving high affinity and selectivity towards biological targets.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole exemplifies how structural complexity can be harnessed to develop molecules with therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further investigation in both preclinical and clinical settings.

Advances in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling techniques can predict how 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole interacts with biological targets at the atomic level. These insights are invaluable for designing derivatives with improved efficacy and safety profiles.

Moreover, the synthesis of this compound involves sophisticated organic chemistry methodologies that highlight its synthetic accessibility. The availability of reliable synthetic routes is essential for scaling up production and conducting extensive pharmacological studies. Researchers have reported efficient synthetic protocols that allow for the preparation of this compound in multiigram quantities, facilitating its use in various research applications.

The potential applications of 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole extend beyond traditional therapeutic areas. Its unique structural features make it suitable for exploring novel drug targets and mechanisms. For example, it could be investigated for its effects on neurological disorders or as a tool compound to study enzyme inhibition mechanisms.

In conclusion, the compound with CAS No. 2229387-54-4 and product name 2-methyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole represents a significant contribution to pharmaceutical chemistry. Its structural complexity and diverse functional groups make it a promising candidate for drug discovery and development. Further research is warranted to fully elucidate its biological activities and therapeutic potential.